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Compound of Interest

5-Hydroxy-2,2-dimethylpentanoic
Compound Name: o
aci

cat. No.: B13308826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an overview of the commercial availability and technical details
for 5-Hydroxy-2,2-dimethylpentanoic acid (CAS No. 736099-57-3). Due to the limited
publicly available information on this specific compound, this guide focuses on the identified
supplier and outlines a general procurement workflow. At present, detailed experimental
protocols and established biological signaling pathways involving this molecule are not readily
found in scientific literature.

Commercial Availability

Sourcing 5-Hydroxy-2,2-dimethylpentanoic acid for research and development purposes can
be challenging due to a limited number of commercial suppliers listing this compound in their
public catalogs. Our search has identified the following potential supplier:
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Note: The information provided is based on publicly accessible catalog data and may not reflect
real-time stock availability. It is highly recommended to contact the supplier directly for the most
current information.

Procurement Workflow

The process of acquiring 5-Hydroxy-2,2-dimethylpentanoic acid for research purposes
typically follows a standard procurement workflow. This involves identifying potential suppliers,
inquiring about product specifications and availability, obtaining quotations, and placing an
order.
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A generalized workflow for procuring research chemicals.

Technical Profile

Chemical Identity:

¢ |[UPAC Name: 5-Hydroxy-2,2-dimethylpentanoic acid
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e CAS Number: 736099-57-3[1]

e Molecular Formula: C7H1403[1]

e Molecular Weight: 146.18 g/mol [1]

e Canonical SMILES: CC(C)(CCCO)C(=0)O

e InChl Key: YUCINKYUVOIMER-UHFFFAOYSA-N

Experimental Data and Biological Activity

As of the date of this guide, there is a notable absence of published, peer-reviewed scientific

literature detailing specific experimental protocols for the synthesis or biological application of
5-Hydroxy-2,2-dimethylpentanoic acid. Consequently, information regarding its role in any

signaling pathways or its pharmacological properties is not available.

Researchers interested in this molecule may need to develop synthetic routes and biological
assays based on structurally related compounds. A potential starting point for designing a
synthesis could involve the oxidation of a corresponding diol or the reduction of a keto-acid
precursor.

Future Research Directions

The lack of available data for 5-Hydroxy-2,2-dimethylpentanoic acid presents an opportunity
for novel research. Key areas for future investigation could include:

Development and optimization of a synthetic route.

Characterization of its physicochemical properties.

Screening for biological activity in various in vitro and in vivo models.

Investigation of its potential as a building block in medicinal chemistry.

The following diagram illustrates a potential logical workflow for initiating research on a novel
compound like 5-Hydroxy-2,2-dimethylpentanoic acid.
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Logical Workflow for Novel Compound Research
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A potential research workflow for a novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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